Cas no 1806954-23-3 (2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806954-23-3
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4894790
• Update Time: 2025-06-08

2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-6(10)3-1-4(8(11,12)13)7(14)16-5(3)2-15/h1,6H,2,15H2
• InChI Key： MZJYYLVBMNXFGY-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C(F)F)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine

Research Brief on 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine (CAS: 1806954-23-3)

2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine (CAS: 1806954-23-3) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a versatile building block for the development of novel pharmaceuticals, agrochemicals, and materials. Recent studies have explored its synthetic utility, biological activity, and applications in drug discovery, making it a focal point for researchers in the field.

The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine, particularly the presence of multiple fluorine atoms, contribute to its enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. These properties are highly desirable in the design of bioactive molecules, as they can improve pharmacokinetic profiles and therapeutic efficacy. Recent research has focused on leveraging these attributes to develop inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases, including cancer, inflammation, and infectious diseases.

One of the key advancements in the study of this compound is its application in cross-coupling reactions, which enable the introduction of diverse functional groups at the iodine-substituted position. Palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, have been successfully employed to derivatize the pyridine core, yielding a library of analogs with varied biological activities. These synthetic methodologies have opened new avenues for structure-activity relationship (SAR) studies, facilitating the optimization of lead compounds for specific therapeutic targets.

In addition to its synthetic versatility, 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine has demonstrated notable biological activity in preliminary screenings. For instance, certain derivatives have shown potent inhibitory effects against protein kinases involved in cell proliferation and survival pathways. These findings suggest its potential as a scaffold for the development of targeted cancer therapies. Furthermore, the compound's ability to modulate enzyme activity has sparked interest in its use for probing biological mechanisms and identifying new drug targets.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further medicinal chemistry efforts. Recent studies have begun to explore prodrug strategies and formulation technologies to overcome these limitations, highlighting the ongoing innovation in this area.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine (CAS: 1806954-23-3) represents a valuable tool for drug discovery and chemical biology. Its unique structural features, combined with its synthetic accessibility and biological relevance, make it a compelling subject for ongoing research. Future studies are expected to delve deeper into its mechanistic insights and therapeutic potential, paving the way for the development of next-generation pharmaceuticals.